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Compound of Interest

Compound Name: 3-Ethyl-1-hexene

CAS No.: 3404-58-8

Cat. No.: B15801491

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for 3-Ethyl-1-hexene, a valuable building

block in organic synthesis. The information is presented to support research and development

activities where precise molecular characteristics are essential.

Core Compound Identification
3-Ethyl-1-hexene is an aliphatic alkene. Its unambiguous identification is critical for

experimental reproducibility and regulatory compliance. The primary identifiers are the CAS

(Chemical Abstracts Service) Registry Number and its molecular formula.

Quantitative Physicochemical Data
The fundamental molecular properties of 3-Ethyl-1-hexene are summarized below. These

values are foundational for stoichiometric calculations, analytical characterization, and

formulation development.
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Parameter Value Unit

CAS Registry Number 3404-58-8 N/A

Molecular Formula C₈H₁₆ N/A

Molecular Weight 112.22 g/mol

Note: The molecular weight is derived from IUPAC atomic weights tables.[1][2]

Logical Data Relationship
The relationship between a compound's common name, its universally recognized CAS

number, and its intrinsic molecular weight is a fundamental concept in chemical data

management. The CAS number serves as a unique key that links the structural representation

of "3-Ethyl-1-hexene" to its specific molecular formula (C₈H₁₆) and the resulting calculated

molecular weight.[1][3][4][5] This ensures that regardless of nomenclature variations, there is a

consistent and verifiable link to the compound's core quantitative data.

3-Ethyl-1-hexene CAS: 3404-58-8is identified by MW: 112.22 g/molcorresponds to

Click to download full resolution via product page

Caption: Relationship between compound name, CAS number, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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